![molecular formula C22H18N2O2S2 B2915284 6-Cyclopropyl-4-(4-methoxyphenyl)-2-((2-oxo-2-(thiophen-2-yl)ethyl)thio)nicotinonitrile CAS No. 313402-77-6](/img/structure/B2915284.png)
6-Cyclopropyl-4-(4-methoxyphenyl)-2-((2-oxo-2-(thiophen-2-yl)ethyl)thio)nicotinonitrile
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Description
6-Cyclopropyl-4-(4-methoxyphenyl)-2-((2-oxo-2-(thiophen-2-yl)ethyl)thio)nicotinonitrile is a useful research compound. Its molecular formula is C22H18N2O2S2 and its molecular weight is 406.52. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
Compounds with structural similarities, especially those containing methoxyphenyl and nicotinonitrile groups, have been synthesized and evaluated for their antimicrobial properties. For example, derivatives with ethoxy and methoxy groups linked to nicotinonitrile have demonstrated significant antimicrobial activities against various bacterial and fungal strains. These findings suggest potential applications of similar compounds in developing new antimicrobial agents. Such research underscores the importance of structural modifications in enhancing biological activities, which could be relevant for the compound (Wardkhan et al., 2008).
Antiprotozoal Activity
The aza-analogues of furamidine, incorporating nicotinonitrile structures, have shown promising antiprotozoal activities, particularly against Trypanosoma brucei rhodesiense and Plasmodium falciparum. Such compounds have demonstrated effectiveness in in vitro and in vivo models, suggesting the potential of similar structures in treating protozoal infections. This indicates the compound could be explored for its antiprotozoal properties, considering its structural features (Ismail et al., 2003).
Applications in Organic Synthesis
Compounds featuring cyclopropyl, methoxyphenyl, and nicotinonitrile groups are valuable in organic synthesis, particularly in the construction of complex molecular frameworks. Their reactivity and interaction with other chemical entities make them suitable for synthesizing pharmacologically active indoles and other heterocyclic compounds. This versatility underscores the potential utility of the compound as an intermediate in synthesizing diverse organic molecules with possible pharmacological applications (Hishmat et al., 1999).
properties
IUPAC Name |
6-cyclopropyl-4-(4-methoxyphenyl)-2-(2-oxo-2-thiophen-2-ylethyl)sulfanylpyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O2S2/c1-26-16-8-6-14(7-9-16)17-11-19(15-4-5-15)24-22(18(17)12-23)28-13-20(25)21-3-2-10-27-21/h2-3,6-11,15H,4-5,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMKSRYUPZHCPHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)C3=CC=CS3)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Cyclopropyl-4-(4-methoxyphenyl)-2-((2-oxo-2-(thiophen-2-yl)ethyl)thio)nicotinonitrile |
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